IACoc IACoc
Brand Name: Vulcanchem
CAS No.: 140430-72-4
VCID: VC21165128
InChI: InChI=1S/C17H19IN4O4/c1-22-10-4-6-13(22)15(17(24)25-2)14(8-10)26-16(23)9-3-5-12(20-21-19)11(18)7-9/h3,5,7,10,13-15H,4,6,8H2,1-2H3/t10?,13-,14?,15?/m1/s1
SMILES: CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC
Molecular Formula: C17H19IN4O4
Molecular Weight: 470.3 g/mol

IACoc

CAS No.: 140430-72-4

Cat. No.: VC21165128

Molecular Formula: C17H19IN4O4

Molecular Weight: 470.3 g/mol

* For research use only. Not for human or veterinary use.

IACoc - 140430-72-4

Specification

CAS No. 140430-72-4
Molecular Formula C17H19IN4O4
Molecular Weight 470.3 g/mol
IUPAC Name methyl (1R)-3-(4-azido-3-iodobenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
Standard InChI InChI=1S/C17H19IN4O4/c1-22-10-4-6-13(22)15(17(24)25-2)14(8-10)26-16(23)9-3-5-12(20-21-19)11(18)7-9/h3,5,7,10,13-15H,4,6,8H2,1-2H3/t10?,13-,14?,15?/m1/s1
Standard InChI Key YNKNBBUFOGRTPI-QHLGEMKESA-N
Isomeric SMILES CN1[C@@H]2CCC1CC(C2C(=O)OC)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I
SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC
Canonical SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C=C3)N=[N+]=[N-])I)C(=O)OC

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